Cas no 107983-78-8 ((1S,3R)-3-hydroxycyclopentane-1-carboxylic acid)

• Product Name: (1S,3R)-3-hydroxycyclopentane-1-carboxylic acid
• CAS No: 107983-78-8
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD02262039
• CID: 137501
• PubChem ID: 45076184
• Update Time: 2025-10-05

(1S,3R)-3-hydroxycyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,3S)-3-HYDROXY-CYCLOPENTANECARBOXYLIC ACID
• (1S,3R)-3-HYDROXYCYCLOPENTANECARBOXYLIC ACID
• CYCLOPENTANECARBOXYLIC ACID, 3-HYDROXY-, (1S-CIS)-
• Cyclopentanecarboxylicacid, 3-hydroxy-, (1S-cis)- (9CI)
• (1S)-cis-3-Hydroxycyclopentanecarboxylic acid
• (1S,3R)-3-hydroxycyclopentane-1-carboxylic acid
• D97082
• SCHEMBL2237318
• CHEMBL4535797
• XWWQLKYMTLWXKN-CRCLSJGQSA-N
• CS-0310402
• (1s,3r)-3-Hydroxycyclopentane-1-carboxylicacid
• PS-20466
• (1S,3R)-3-Hydroxycyclopentanecarboxylicacid
• 55843-47-5
• 107983-78-8
• (1s,3r)-3-hydroxy-cyclopentanecarboxylic acid
• Cyclopentanecarboxylic acid, 3-hydroxy-, (1S-cis)- (9CI)
• DB-351168

• MDL： MFCD02262039
• Inchi： 1S/C6H10O3/c7-5-2-1-4(3-5)6(8)9/h4-5,7H,1-3H2,(H,8,9)/t4-,5+/m0/s1
• InChI Key： XWWQLKYMTLWXKN-CRCLSJGQSA-N
• SMILES： O[C@@H]1CC[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.328
• Boiling Point: 297 ºC
• Flash Point: 148 ºC
• PSA: 57.53

Additional information on (1S,3R)-3-hydroxycyclopentane-1-carboxylic acid

Exploring (1S,3R)-3-hydroxycyclopentane-1-carboxylic acid (CAS 107983-78-8): Properties, Applications, and Market Insights

(1S,3R)-3-hydroxycyclopentane-1-carboxylic acid (CAS 107983-78-8) is a chiral cyclopentane derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique stereochemistry and functional groups, serves as a valuable building block in organic synthesis and drug development. The hydroxycyclopentane carboxylic acid structure offers versatile reactivity, making it a sought-after intermediate in modern chemistry.

The molecular formula of (1S,3R)-3-hydroxycyclopentane-1-carboxylic acid is C6H10O3, with a molecular weight of 130.14 g/mol. Its distinct cyclopentane carboxylic acid backbone, combined with the hydroxyl group at the 3-position, creates opportunities for diverse chemical transformations. Researchers particularly value its chiral hydroxy acid properties, which are crucial for asymmetric synthesis and the development of enantiomerically pure compounds.

In pharmaceutical applications, (1S,3R)-3-hydroxycyclopentane-1-carboxylic acid serves as a key precursor for various bioactive molecules. Its structural features mimic certain natural products, making it valuable for drug discovery programs targeting metabolic disorders and inflammatory conditions. The compound's hydroxy carboxylic acid moiety allows for easy derivatization, enabling medicinal chemists to create libraries of potential drug candidates.

The synthesis of CAS 107983-78-8 typically involves stereoselective methods to ensure the desired (1S,3R) configuration. Modern synthetic approaches often employ catalytic asymmetric hydrogenation or enzymatic resolution techniques to achieve high enantiomeric purity. These methods align with current trends in green chemistry and sustainable synthesis, addressing growing concerns about environmental impact in chemical manufacturing.

Analytical characterization of (1S,3R)-3-hydroxycyclopentane-1-carboxylic acid commonly includes techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its physical and chemical properties make it suitable for various formulation applications in the pharmaceutical industry.

Recent market trends show increasing demand for chiral building blocks like 107983-78-8, driven by the growing emphasis on enantioselective drug development. Pharmaceutical companies are investing heavily in single-enantiomer drugs, which often demonstrate improved efficacy and reduced side effects compared to racemic mixtures. This market dynamic creates opportunities for suppliers of high-quality hydroxycyclopentane derivatives.

In biochemical research, (1S,3R)-3-hydroxycyclopentane-1-carboxylic acid has shown potential as a modulator of certain metabolic pathways. Studies suggest its derivatives might influence enzyme systems involved in energy metabolism, sparking interest in therapeutic applications for metabolic diseases. These findings align with current research trends in precision medicine and personalized healthcare approaches.

The compound's stability profile and solubility characteristics make it suitable for various formulation approaches. Researchers have explored its use in prodrug development, where the carboxylic acid group can be esterified to improve bioavailability. Such applications demonstrate the versatility of this cyclopentane carboxylic acid derivative in modern drug design strategies.

Quality control standards for CAS 107983-78-8 typically require ≥98% chemical purity and specific enantiomeric excess (ee) values, often ≥99%. These stringent specifications reflect the compound's importance in critical research and development applications. Analytical methods for purity assessment continue to evolve with advancements in chromatographic techniques and spectroscopic analysis.

Future research directions for (1S,3R)-3-hydroxycyclopentane-1-carboxylic acid may explore its potential in novel drug delivery systems and as a scaffold for targeted therapeutics. The growing field of bioconjugation chemistry offers additional opportunities to utilize this compound's functional groups for creating innovative therapeutic agents. These developments align with the pharmaceutical industry's focus on next-generation therapeutics and specialized medicines.

From a commercial perspective, the global market for chiral intermediates like 107983-78-8 is expected to grow steadily, supported by increasing R&D investments in the pharmaceutical sector. Suppliers are focusing on scalable synthesis methods and reliable supply chains to meet the growing demand for high-quality stereochemically defined compounds.

Environmental considerations in the production and use of (1S,3R)-3-hydroxycyclopentane-1-carboxylic acid have led to the development of more sustainable synthetic routes. The industry is adopting green chemistry principles to minimize waste and reduce the environmental footprint of chemical manufacturing processes. These efforts respond to increasing regulatory requirements and corporate sustainability goals.

In conclusion, (1S,3R)-3-hydroxycyclopentane-1-carboxylic acid (CAS 107983-78-8) represents an important chiral building block with diverse applications in pharmaceutical research and development. Its unique structural features, combined with current market trends favoring enantiomerically pure compounds, position it as a valuable material for innovative drug discovery. As research continues to uncover new applications for this hydroxycyclopentane derivative, its significance in medicinal chemistry is likely to grow further in the coming years.